2-(2-Methyloxiran-2-yl)-1-benzofuran

• CAS No.: 64481-23-8
• Molecular Formula: C11H10O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 2-(2-methyloxiran-2-yl)-1-benzofuran
• InChI: InChI=1S/C11H10O2/c1-11(7-12-11)10-6-8-4-2-3-5-9(8)13-10/h2-6H,7H2,1H3
• InChI Key: YVYOGGKPLCYAPS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO1)C2=CC3=CC=CC=C3O2

Description

2-(2-Methyloxiran-2-yl)-1-benzofuran is an organic compound that features a benzofuran ring fused with a methyloxirane group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methyloxiran-2-yl)-1-benzofuran typically involves the reaction of benzofuran with methyloxirane under specific conditions. One common method involves the use of a base catalyst to facilitate the reaction between benzofuran and methyloxirane, resulting in the formation of the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the compound from reaction mixtures .

Chemical Reactions Analysis

Types of Reactions

2-(2-Methyloxiran-2-yl)-1-benzofuran undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The methyloxirane group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like amines for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives of the compound .

Scientific Research Applications

2-(2-Methyloxiran-2-yl)-1-benzofuran has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Methyloxiran-2-yl)-1-benzofuran involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-(2-Methyloxiran-2-yl)-1-benzofuran include:

• 2-(2-Methyloxiran-2-yl)methanol
• 2-(2-Methyloxiran-2-yl)prop-2-en-1-one

Uniqueness

This compound is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a benzofuran ring with a methyloxirane group makes it a versatile compound for various applications in research and industry .